N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide

• IUPAC Name: N-[4-[(4-cyclopentyloxyphenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C19H22N2O4S/c1-14(22)20-15-8-12-19(13-9-15)26(23,24)21-16-6-10-18(11-7-16)25-17-4-2-3-5-17/h6-13,17,21H,2-5H2,1H3,(H,20,22)
• InChI Key: QBECRPQQJXLTAK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)OC3CCCC3
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide, also known as CPA-SA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPA-SA is a derivative of sulfonamide and is structurally similar to other known sulfonamide-based drugs.

Mechanism of Action

The mechanism of action of N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide is not fully understood. However, it is believed that N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide exerts its therapeutic effects by inhibiting specific enzymes and signaling pathways. For example, N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in the regulation of gene expression. Inhibition of HDACs by N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the activity of HDACs and PKC, as mentioned earlier. In addition, N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide has been shown to regulate glucose metabolism and improve insulin sensitivity in diabetic animal models. The compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide has several advantages for lab experiments. The compound is easy to synthesize, and it can be obtained in good yields. N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide has also shown promising results in various disease models, making it a potential candidate for further studies. However, there are also some limitations to the use of N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide in lab experiments. The compound has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood. In addition, the mechanism of action of N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide is not fully understood, which makes it challenging to design experiments to study its effects.

Future Directions

There are several future directions for the study of N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide. One potential direction is to further investigate the mechanism of action of the compound. Understanding how N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide exerts its therapeutic effects could lead to the development of more effective drugs. Another potential direction is to study the safety and efficacy of N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide in humans. Clinical trials could be designed to evaluate the safety and efficacy of the compound in various disease models. Finally, future studies could focus on the development of new derivatives of N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide with improved pharmacological properties.

Scientific Research Applications

N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide has been studied extensively for its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and diabetes. N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, N-[4-({[4-(cyclopentyloxy)phenyl]amino}sulfonyl)phenyl]acetamide has been shown to regulate glucose metabolism and improve insulin sensitivity in diabetic animal models.